Cas no 2034390-37-7 (N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide)

N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide is a synthetic organic compound featuring a benzamide core linked to a pyrrolidine-pyrimidine scaffold. Its structure incorporates a pyrimidinyloxy group, which enhances its potential as an intermediate in pharmaceutical research, particularly in kinase inhibitor development. The compound's unique pyrrolidine-based framework offers conformational flexibility, while the pyrimidine moiety contributes to binding affinity in biological systems. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically used in controlled research environments, where its purity and stability are critical for reproducible results. Proper handling and storage under inert conditions are recommended to maintain integrity.
N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide structure
2034390-37-7 structure
Product Name:N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide
CAS No:2034390-37-7
MF:C17H18N4O3
MW:326.349823474884
CID:5335385
Update Time:2025-05-20

N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide
    • N-[2-oxo-2-(3-pyrimidin-4-yloxypyrrolidin-1-yl)ethyl]benzamide
    • Inchi: 1S/C17H18N4O3/c22-16(10-19-17(23)13-4-2-1-3-5-13)21-9-7-14(11-21)24-15-6-8-18-12-20-15/h1-6,8,12,14H,7,9-11H2,(H,19,23)
    • InChI Key: CHYXBEMFMFBBEZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CN=CN=1)C1CN(C(CNC(C2C=CC=CC=2)=O)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 440
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.4

N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6478-2315-2μmol
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
2μl
$57.0 2023-04-23
Life Chemicals
F6478-2315-5μmol
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
5μl
$63.0 2023-04-23
Life Chemicals
F6478-2315-10μmol
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
10μl
$69.0 2023-04-23
Life Chemicals
F6478-2315-20μmol
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
20μl
$79.0 2023-04-23
Life Chemicals
F6478-2315-1mg
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
1mg
$54.0 2023-04-23
Life Chemicals
F6478-2315-2mg
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
2mg
$59.0 2023-04-23
Life Chemicals
F6478-2315-3mg
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
3mg
$63.0 2023-04-23
Life Chemicals
F6478-2315-4mg
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
4mg
$66.0 2023-04-23
Life Chemicals
F6478-2315-5mg
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
5mg
$69.0 2023-04-23
Life Chemicals
F6478-2315-10mg
N-{2-oxo-2-[3-(pyrimidin-4-yloxy)pyrrolidin-1-yl]ethyl}benzamide
2034390-37-7 90%+
10mg
$79.0 2023-04-23

Additional information on N-(2-oxo-2-(3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)ethyl)benzamide

Introduction to N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide

N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide, with CAS No. 2034390-37-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a benzamide moiety, a pyrrolidine ring, and a pyrimidine group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

The benzamide group in this compound is a key feature, as it is commonly associated with anti-inflammatory and analgesic effects. The pyrrolidine ring, on the other hand, adds flexibility and stability to the molecule, enhancing its ability to interact with biological targets. Furthermore, the pyrimidine group is known for its role in nucleic acid synthesis and its potential as an anticancer agent. Recent studies have highlighted the importance of such heterocyclic structures in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity towards several protein targets, including certain kinases and proteases. These findings suggest that it may have potential applications in the treatment of various diseases, such as cancer and inflammatory disorders.

In addition to its pharmacological properties, the synthesis of this compound has been optimized through green chemistry approaches. Traditional methods often involved multiple steps and hazardous reagents; however, recent research has focused on developing more efficient and environmentally friendly synthetic pathways. For example, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields.

The biological activity of N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. Moreover, preliminary toxicological assessments indicate that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.

Looking ahead, the integration of artificial intelligence (AI) into drug discovery pipelines is expected to accelerate the development of compounds like N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide. AI-driven platforms can predict optimal dosing regimens, identify potential drug-drug interactions, and even design novel analogs with improved efficacy and safety profiles.

In conclusion, N-(2-Oxo-2-(3-(Pyrimidin-4-Yloxy)Pyrrolidin-1-Yl)Ethyl)Benzamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a valuable tool in the fight against various diseases. As research continues to uncover its full potential, this compound is poised to make a significant impact on modern medicine.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd